3-(4-Methylpiperazin-1-yl)oxolane-3-carboxylic acid

• Molecular Formula: C10H18N2O3
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 3-(4-methylpiperazin-1-yl)oxolane-3-carboxylic acid
• InChI: InChI=1S/C10H18N2O3/c1-11-3-5-12(6-4-11)10(9(13)14)2-7-15-8-10/h2-8H2,1H3,(H,13,14)
• InChI Key: OMFJTVYYROMJLS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2(CCOC2)C(=O)O

Description

3-(4-Methylpiperazin-1-yl)oxolane-3-carboxylic acid is a heterocyclic compound featuring an oxolane (tetrahydrofuran) ring substituted at the 3-position with a 4-methylpiperazinyl group and a carboxylic acid moiety. This structure confers unique physicochemical and biological properties, making it a candidate for pharmaceutical research, particularly in drug discovery and enzymology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Methylpiperazin-1-yl)oxolane-3-carboxylic acid typically involves the reaction of 4-methylpiperazine with oxirane-2-carboxylic acid under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as dichloromethane or ethanol, and a catalyst, such as triethylamine. The reaction mixture is stirred at room temperature for several hours until the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of 3-(4-Methylpiperazin-1-yl)oxolane-3-carboxylic acid may involve the use of large-scale reactors and automated systems to ensure consistent quality and yield. The process typically includes steps such as raw material preparation, reaction monitoring, product isolation, and purification. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are used to verify the purity and structure of the final product.

Chemical Reactions Analysis

Types of Reactions

3-(4-Methylpiperazin-1-yl)oxolane-3-carboxylic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxo derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.

Substitution: The compound can undergo nucleophilic substitution reactions with reagents like alkyl halides or acyl chlorides to form substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium at room temperature.

Reduction: Sodium borohydride in methanol at low temperatures.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide at elevated temperatures.

Major Products Formed

Oxidation: Formation of oxo derivatives.

Reduction: Formation of reduced forms of the compound.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

3-(4-Methylpiperazin-1-yl)oxolane-3-carboxylic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Employed in the study of enzyme interactions and protein-ligand binding.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(4-Methylpiperazin-1-yl)oxolane-3-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to these targets, modulating their activity and triggering a cascade of biochemical events. The exact pathways and molecular targets may vary depending on the specific application and context of use.

Comparison with Similar Compounds

Piperazine Substituent Variations

Compounds with modified piperazine groups exhibit differences in solubility, stability, and bioactivity.

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Biological Activity	Reference
3-(4-Methylpiperazin-1-yl)oxolane-3-carboxylic acid	C₁₀H₁₇N₂O₃	213.26	4-Methylpiperazine	Under investigation	-
3-{4-[(tert-Butoxy)carbonyl]piperazin-1-yl}oxolane-3-carboxylic acid	C₁₄H₂₃N₂O₅	299.34	Boc-protected piperazine	Antimicrobial potential
3-(4-Methylpiperazin-1-yl)propanoic acid	C₈H₁₅N₂O₂	171.22	Propanoic acid chain	Not reported

Key Findings :

• The Boc-protected analog (299.34 g/mol) offers improved stability for synthetic intermediates but requires deprotection for biological activity .

Core Ring System Modifications

Replacing the oxolane ring with other cyclic or aromatic systems impacts electronic properties and bioavailability.

Compound Name	Core Structure	Molecular Weight (g/mol)	Key Feature	Biological Activity	Reference
3-(4-Methylpiperazin-1-yl)benzoic acid	Benzene	220.26	Aromatic ring	Not reported
3-(Benzylamino)oxetane-3-carboxylic acid	Oxetane (4-membered)	235.26	Smaller ring size	Protease inhibition
5-(3-Chloro-4-fluorophenyl)furan-2-carboxylic acid	Furan	254.66	Aromatic, electron-rich	Distinct electronic properties

Key Findings :

• Benzene core analogs (e.g., 3-(4-Methylpiperazin-1-yl)benzoic acid) exhibit higher planarity, influencing π-π stacking interactions in receptor binding .
• Oxetane derivatives (4-membered rings) may enhance metabolic stability due to reduced ring strain compared to oxolane .
• Furan-based compounds display altered electronic profiles, affecting solubility and reactivity .

Substituent Variations

Modifications to substituents on the oxolane or adjacent groups alter lipophilicity and target interactions.

Compound Name	Substituent	Molecular Weight (g/mol)	Key Property	Reference
3-[(3-Chlorophenyl)methyl]oxolane-3-carboxylic acid	3-Chlorophenylmethyl	254.72	Increased lipophilicity
2-(4-Chloro-3-fluorophenyl)oxolane-3-carboxylic acid	Halogenated phenyl	244.64	Enhanced electrophilicity
(Z)-3-((4-[Methyl-2-(4-methylpiperazin-1-yl))acetamido]phenyl]amino]...	Methylpiperazine-acetamido	525.60	Tyrosine kinase inhibition

Key Findings :

• Halogenated phenyl groups enhance electrophilicity, favoring covalent binding to biological targets .
• Acetamido-linked methylpiperazine (as in nintedanib impurities) demonstrates kinase inhibitory activity, highlighting the pharmacological relevance of piperazine derivatives .

Biological Activity

3-(4-Methylpiperazin-1-yl)oxolane-3-carboxylic acid, particularly in its dihydrochloride form, is a compound of significant interest in pharmacology and medicinal chemistry. Its unique structure, which includes a piperazine ring and an oxolane moiety, contributes to its diverse biological activities. This article explores the biological activity of this compound, including its mechanisms of action, applications in research, and comparisons with similar compounds.

Chemical Structure and Properties

The chemical structure of 3-(4-Methylpiperazin-1-yl)oxolane-3-carboxylic acid can be summarized as follows:

• Molecular Formula : C$_{12}$H$_{18}$N$_2$O$_3$·2HCl
• Molecular Weight : Approximately 287.18 g/mol
• Functional Groups : Piperazine, oxolane, carboxylic acid

The biological activity of 3-(4-Methylpiperazin-1-yl)oxolane-3-carboxylic acid is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The compound has been shown to exhibit:

• Inhibition of Enzymatic Activity : It interacts with specific enzymes, potentially modulating their activity.
• Receptor Binding : The compound has a binding affinity for certain receptors, which may influence cellular signaling pathways.

Pharmacological Applications

The compound is investigated for several pharmacological applications:

• Antidepressant Activity : Due to its piperazine structure, it shows potential as an antidepressant.
• Antimicrobial Properties : Exhibits activity against various bacterial strains.
• Neuropharmacological Effects : Research indicates possible effects on neurotransmitter systems.

Study on Antidepressant Effects

A study published in PubMed examined the effects of 3-(4-Methylpiperazin-1-yl)oxolane-3-carboxylic acid on depression models in rodents. The results indicated a significant reduction in depressive behaviors compared to control groups, suggesting potential efficacy as an antidepressant .

Antimicrobial Activity Assessment

Research conducted by Beilstein Journal highlighted the antimicrobial properties of the compound against various pathogens. In vitro assays demonstrated notable inhibition zones for bacterial strains such as E. coli and Staphylococcus aureus .

Comparative Analysis with Similar Compounds

The following table summarizes the biological activities of structurally similar compounds:

Compound Name	Structure	Biological Activity	Unique Features
6-(4-Methylpiperazin-1-yl)-2H-pyrazolo[3,4-b]pyridine-3-carboxylic acid	Pyrazolo derivative	Potential antipsychotic	Different core structure (pyrazole)
4-(3-Hydroxyphenyl)-3-methylpiperazine	Piperazine derivative	Antidepressant activity	Lacks oxolane structure
N-(1-S)-1-{[(3-S)-4-(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl}-2-methylpropylbenzamide	Benzamide derivative	Opioid receptor antagonist	Contains a benzamide moiety